Cas no 1807050-81-2 (Methyl 2-cyano-3-hydroxy-6-iodobenzoate)

• Product Name: Methyl 2-cyano-3-hydroxy-6-iodobenzoate
• CAS No: 1807050-81-2
• MF: C₉H₆INO₃
• MW: 303.053314685822
• CID: 4952293
• Update Time: 2025-07-24

Methyl 2-cyano-3-hydroxy-6-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-3-hydroxy-6-iodobenzoate

• Inchi： 1S/C9H6INO3/c1-14-9(13)8-5(4-11)7(12)3-2-6(8)10/h2-3,12H,1H3
• InChI Key： LTPIGSWJMXGBLC-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(C#N)=C1C(=O)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 2.3
• Topological Polar Surface Area: 70.3

Additional information on Methyl 2-cyano-3-hydroxy-6-iodobenzoate

Methyl 2-cyano-3-hydroxy-6-iodobenzoate (CAS No. 1807050-81-2): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-cyano-3-hydroxy-6-iodobenzoate (CAS No. 1807050-81-2) is a highly versatile and significant intermediate in the field of pharmaceutical synthesis. Its unique structural features, characterized by the presence of a cyano group, a hydroxyl group, and an iodine substituent on a benzoate backbone, make it a valuable building block for the development of novel therapeutic agents. This compound has garnered considerable attention in recent years due to its role in the synthesis of bioactive molecules targeting various diseases, including cancer, inflammation, and infectious disorders.

The chemical structure of Methyl 2-cyano-3-hydroxy-6-iodobenzoate imparts distinct reactivity that facilitates diverse synthetic transformations. The cyano group serves as a nucleophilic center, enabling reactions such as nucleophilic substitution and addition reactions, while the hydroxyl group can participate in etherification or esterification processes. The iodine atom, on the other hand, is highly reactive and can undergo cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing complex molecular architectures.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for kinases and other enzymes involved in cancer progression. Methyl 2-cyano-3-hydroxy-6-iodobenzoate has emerged as a crucial intermediate in the synthesis of kinase inhibitors due to its ability to serve as a precursor for molecules that can selectively target aberrant signaling pathways. For instance, derivatives of this compound have been explored as inhibitors of tyrosine kinases, which play a central role in cell proliferation and survival. These findings highlight the compound's potential in oncology research.

Beyond oncology, Methyl 2-cyano-3-hydroxy-6-iodobenzoate has also shown promise in the development of anti-inflammatory agents. The structural motif of this compound allows for modifications that can enhance binding affinity to inflammatory targets such as cyclooxygenase (COX) and lipoxygenase (LOX). Recent studies have demonstrated that certain analogs derived from this intermediate exhibit potent anti-inflammatory properties by modulating key pro-inflammatory cytokines and chemokines. This underscores the compound's significance in drug discovery efforts aimed at treating chronic inflammatory diseases.

The iodine substituent on Methyl 2-cyano-3-hydroxy-6-iodobenzoate is particularly noteworthy for its utility in medicinal chemistry. Iodinated aromatic compounds are frequently employed in the synthesis of radiolabeled probes for diagnostic imaging and therapeutic applications. For example, this compound has been utilized to prepare radioligands used in positron emission tomography (PET) scans for detecting specific biomarkers associated with neurological disorders. The ability to incorporate radioactive isotopes into molecules derived from this intermediate opens up new avenues for precision medicine.

In addition to its applications in therapeutic drug development, Methyl 2-cyano-3-hydroxy-6-iodobenzoate has found utility in materials science and agrochemical research. Its structural features make it a suitable candidate for synthesizing advanced materials with tailored properties, such as organic semiconductors and liquid crystals. Furthermore, derivatives of this compound have been investigated as potential agrochemicals due to their ability to interact with biological targets involved in plant growth regulation and pest control.

The synthetic methodologies for preparing Methyl 2-cyano-3-hydroxy-6-iodobenzoate have also seen significant advancements. Modern synthetic approaches leverage transition metal catalysis and green chemistry principles to achieve high yields and selectivity. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce various functional groups onto the benzoate core efficiently. These innovations not only enhance the scalability of production but also minimize environmental impact.

The future prospects of Methyl 2-cyano-3-hydroxy-6-iodobenzoate are promising, with ongoing research exploring its potential applications in emerging fields such as gene therapy and nanomedicine. The compound's ability to serve as a versatile scaffold for drug design ensures its continued relevance in pharmaceutical research. As new synthetic techniques and computational methods are developed, the accessibility and utility of this intermediate will likely expand further.